Cas no 22967-36-8 (trihydrogen [3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(3-)][4-hydroxy-3-[(2-hydroxy-5-nitrophenyl)azo]-6-(toluene-p-sulphonamido)naphthalene-2-sulphonato(3-)]chromate(3-))

• Product Name: trihydrogen [3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(3-)][4-hydroxy-3-[(2-hydroxy-5-nitrophenyl)azo]-6-(toluene-p-sulphonamido)naphthalene-2-sulphonato(3-)]chromate(3-)
• CAS No: 22967-36-8
• MF: C₄₃H₃₄CrN₇O₁₆S₃
• MW: 1052.95846796036
• CID: 280124
• Update Time: 2023-11-19

trihydrogen [3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(3-)][4-hydroxy-3-[(2-hydroxy-5-nitrophenyl)azo]-6-(toluene-p-sulphonamido)naphthalene-2-sulphonato(3-)]chromate(3-) Chemical and Physical Properties

Names and Identifiers

• Chromate(3-),[3-(hydroxy-kO)-4-[[2-(hydroxy-kO)-1-naphthalenyl]azo-kN1]-7-nitro-1-naphthalenesulfonato(3-)][4-(hydroxy-kO)-3-[[2-(hydroxy-kO)-5-nitrophenyl]azo-kN1]-6-[[(4-methylphenyl)sulfonyl]amino]-2-naphthalenesulfonato(3-)]-,trihydrogen (9CI)
• Trihydrogen (3-hydroxy-4-((2-hydroxy-1-naphthyl)azo)-7-nitronaphthalene-1-sulphonato(3-))(4-hydroxy-3-((2-hydroxy-5-nitrophenyl)azo)-6-(toluene-p-sulphonamido)naphthalene-2-sulphonato(3-))chromate(3-)
• Chromate(3-),[3-(hydroxy-kO)-4-[[2-(hydroxy-kO)-1-naphthalenyl]azo-kN1]-7-nitro-1-naphthalenesulfonato(3-)][4-(hydroxy-kO)-3-
• Chromate(3-),[3-(hydroxy-kO)-4-[[2-(hydroxy-kO)-1-naphthalenyl]azo-kN1]-7-nitro-1-naphthalenesulfonato(3-)][4-(hydroxy-kO)-3-[[2-(hydroxy-kO)-5-nitrophenyl]azo-kN1]-6-[[(4-methylphenyl)sulfonyl]amino]
• CID 136180076
• trihydrogen [3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]-7-nitronaphthalene-1-sulphonato(3-)][4-hydroxy-3-[(2-hydroxy-5-nitrophenyl)azo]-6-(toluene-p-sulphonamido)naphthalene-2-sulphonato(3-)]chromate(3-)

• Inchi： 1S/C23H18N4O9S2.C20H13N3O7S.Cr/c1-13-2-7-17(8-3-13)37(32,33)26-15-5-4-14-10-21(38(34,35)36)22(23(29)18(14)11-15)25-24-19-12-16(27(30)31)6-9-20(19)28;24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30;/h2-12,26,28-29H,1H3,(H,34,35,36);1-10,24-25H,(H,28,29,30);/p+3/b25-24-;;
• InChI Key： UOQFYDORDGSONG-NDIQBZANSA-Q
• SMILES： [Cr].S(C1=CC2C=CC(=CC=2C(=C1N=NC1C=C(C=CC=1O)[N+](=O)[O-])O)NS(C1C=CC(C)=CC=1)(=O)=O)(=O)(=O)O.S(C1=C2C=C(C=CC2=C(C(=C1)O)N=NC1C2C=CC=CC=2C=CC=1O)[N+](=O)[O-])(=O)(=O)O.[H+].[H+].[H+]

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 70
• Rotatable Bond Count: 3
• Complexity: 2180
• Topological Polar Surface Area: 402